Cas no 2229497-66-7 (3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol
• CAS No: 2229497-66-7
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5931886
• PubChem ID: 165667509
• Update Time: 2025-10-29

3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol
• EN300-1800300
• 2229497-66-7

• Inchi： 1S/C10H14FNO/c1-7-2-3-8(4-10(7)11)9(5-12)6-13/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： WBBFMWTXGDYEAS-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CO)CN

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol

Professional Introduction to 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol (CAS No: 2229497-66-7)

3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229497-66-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both amino and fluoro-methylphenyl substituents, which contribute to its distinctive chemical behavior and reactivity.

The presence of an amino group in the molecule makes it a versatile intermediate in the synthesis of various pharmacologically active agents. Amino groups are well-known for their ability to participate in hydrogen bonding, nucleophilic substitution reactions, and coordination with metal ions, making them crucial in the design of bioactive molecules. In contrast, the 3-fluoro-4-methylphenyl moiety introduces electronic and steric effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atom in 3-fluoro-4-methylphenyl groups is known to enhance binding affinity and metabolic stability, which are critical factors in drug design. This has led to extensive research on fluorinated derivatives as potential candidates for treating various diseases, including cancer and infectious disorders.

The synthesis of 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a fluorinated aromatic precursor, followed by functionalization with an amino-containing side chain. The use of advanced catalytic systems and green chemistry principles has improved the efficiency and sustainability of these synthetic routes.

In the realm of drug discovery, 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol has been investigated for its potential as a lead compound in developing new medications. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have explored its interactions with kinases and other targets relevant to cancer therapy. The compound's ability to modulate these biological processes makes it a valuable asset in medicinal chemistry research.

The pharmacokinetic properties of 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol are also subjects of interest. Researchers have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical applications. The presence of both polar (amino group) and non-polar (fluoro-methylphenyl group) regions suggests that this compound may exhibit favorable solubility characteristics, which are essential for oral bioavailability.

Ethical considerations in pharmaceutical research are paramount when handling compounds like 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol. Ensuring compliance with regulatory guidelines and conducting thorough safety assessments are critical steps in advancing this compound from laboratory research to potential clinical use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies play a vital role in facilitating these processes.

The future prospects of 3-amino-2-(3-fluoro-4-methylphenyl)propan-1-ol are promising, given the ongoing interest in fluorinated compounds as therapeutic agents. Continued research into its pharmacological properties and synthetic modifications will likely uncover new applications and enhance its utility in drug development. As our understanding of molecular interactions evolves, compounds like this one will continue to play a pivotal role in addressing unmet medical needs.